Cas no 5078-56-8 (1-(1-(4-Bromophenyl)-5-methyl-1H-pyrazol-4-yl)ethanone)

• Product Name: 1-(1-(4-Bromophenyl)-5-methyl-1H-pyrazol-4-yl)ethanone
• CAS No: 5078-56-8
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• CID: 4011222
• Update Time: 2025-10-31

1-(1-(4-Bromophenyl)-5-methyl-1H-pyrazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-(4-bromophenyl)-5-methyl-1H-pyrazol-4-yl]-
• 1-(1-(4-Bromophenyl)-5-methyl-1H-pyrazol-4-yl)ethanone

• Inchi： 1S/C12H11BrN2O/c1-8-12(9(2)16)7-14-15(8)11-5-3-10(13)4-6-11/h3-7H,1-2H3
• InChI Key： PWWAUJOHWRLAEF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)N(C2=CC=C(Br)C=C2)N=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(1-(4-Bromophenyl)-5-methyl-1H-pyrazol-4-yl)ethanone

Professional Introduction to Compound with CAS No. 5078-56-8 and Product Name: 1-(1-(4-Bromophenyl)-5-methyl-1H-pyrazol-4-yl)ethanone

The compound with the CAS number 5078-56-8 and the product name 1-(1-(4-Bromophenyl)-5-methyl-1H-pyrazol-4-yl)ethanone represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a 4-bromophenyl group and a methyl-substituted pyrazole core suggests a high degree of structural complexity, which is often associated with enhanced biological activity.

In recent years, there has been a growing interest in pyrazole derivatives as pharmacophores due to their versatility and efficacy in modulating various biological pathways. The specific substitution pattern in 1-(1-(4-Bromophenyl)-5-methyl-1H-pyrazol-4-yl)ethanone makes it a particularly intriguing candidate for further investigation. The 4-bromophenyl moiety, for instance, is known to enhance binding affinity to target proteins, while the methyl-substituted pyrazole ring contributes to metabolic stability and bioavailability. These features collectively make this compound a promising scaffold for developing novel therapeutic agents.

Recent studies have highlighted the importance of pyrazole-based compounds in the treatment of various diseases, including cancer, inflammation, and infectious disorders. The structural motif of 1-(1-(4-Bromophenyl)-5-methyl-1H-pyrazol-4-yl)ethanone aligns well with these trends, as it combines the favorable properties of both aromatic and heterocyclic systems. This dual functionality has been shown to improve pharmacokinetic profiles, leading to more effective drug candidates. Furthermore, the bromine atom in the 4-bromophenyl group provides a handle for further chemical modifications, allowing for the development of libraries of derivatives with tailored biological activities.

The synthesis of 1-(1-(4-Bromophenyl)-5-methyl-1H-pyrazol-4-yl)ethanone involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include condensation reactions between appropriately substituted precursors, followed by functional group transformations such as bromination and methylation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methodologies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

From a computational chemistry perspective, the molecular structure of 1-(1-(4-Bromophenyl)-5-methyl-1H-pyrazol-4-yl)ethanone has been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic properties and potential interactions with biological targets. These studies have revealed that the compound exhibits favorable binding affinities for enzymes and receptors involved in disease pathways. This computational validation has bolstered efforts to develop experimental models for testing its biological efficacy.

In clinical research, preliminary studies have demonstrated the potential of pyrazole derivatives as inhibitors of key enzymes implicated in cancer progression. The structural features of 1-(1-(4-Bromophenyl)-5-methyl-1H-pyrazol-4-yl)ethanone, particularly its ability to interact with metal ions at active sites, suggests that it may serve as a potent inhibitor of kinases and other metal-dependent enzymes. Such interactions are critical for disrupting signaling pathways that drive tumor growth and metastasis. Ongoing clinical trials aim to evaluate its efficacy in preclinical models before human trials can commence.

The role of bromoarene derivatives in medicinal chemistry cannot be overstated. The presence of a bromine atom not only enhances reactivity but also provides a site for further derivatization through mechanisms such as Suzuki-Miyaura cross-coupling. This versatility has been leveraged in designing molecules with improved pharmacological profiles. For instance, recent work has shown that incorporating bromine into pyrazole scaffolds can lead to compounds with enhanced solubility and reduced toxicity, making them more suitable for therapeutic use.

The future prospects for 1-(1-(4-Bromophenyl)-5-methyl-1H-pyrazol-4-yl)ethanone are promising, given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating this compound from bench research to clinical application. As our understanding of disease mechanisms evolves, so too will the applications of molecules like this one.

In conclusion,1-(1-(4-Bromophenyl)-5-methyl-1H-pyrazol-4-yl)ethanone, identified by its CAS number 5078-56-8, represents a significant contribution to pharmaceutical chemistry. Its complex structure and functional groups make it a versatile scaffold for drug discovery, with potential applications in treating various diseases. The combination of computational modeling and experimental validation continues to drive innovation in this field, paving the way for next-generation therapeutics.